Cas no 1105247-70-8 (N-(6-{4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide)

N-(6-{4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide is a synthetic organic compound featuring a pyridazine core functionalized with an acetamide group and a thioether-linked indole moiety. Its structure combines a heterocyclic indole scaffold with a sulfanylbutanone linker, offering potential versatility in medicinal chemistry applications. The presence of both hydrogen-bond acceptor (pyridazine, carbonyl) and donor (acetamide) groups enhances its binding affinity in biological systems. The thioether linkage provides stability while maintaining reactivity for further derivatization. This compound may serve as a key intermediate in the development of pharmacologically active molecules, particularly in targeting enzyme inhibition or receptor modulation due to its balanced lipophilicity and polar functionality.

N-(6-{4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide structure

1105247-70-8 structure

Product Name:N-(6-{4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide

CAS No:1105247-70-8

MF:C₁₈H₂₀N₄O₂S

MW:356.442002296448

CID:5845839

PubChem ID:42173104

Update Time:2025-08-10

N-(6-{4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(6-{4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide
- N-(6-((4-(indolin-1-yl)-4-oxobutyl)thio)pyridazin-3-yl)acetamide
- VU0638678-1
- SR-01000921606-1
- N-[6-[4-(2,3-dihydroindol-1-yl)-4-oxobutyl]sulfanylpyridazin-3-yl]acetamide
- 1105247-70-8
- SR-01000921606
- F5248-0060
- N-(6-{[4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide
- AKOS024502510
- Inchi： 1S/C18H20N4O2S/c1-13(23)19-16-8-9-17(21-20-16)25-12-4-7-18(24)22-11-10-14-5-2-3-6-15(14)22/h2-3,5-6,8-9H,4,7,10-12H2,1H3,(H,19,20,23)
- InChI Key： AYXYKNXIRDZQJB-UHFFFAOYSA-N
- SMILES： S(C1=CC=C(NC(C)=O)N=N1)CCCC(N1C2C=CC=CC=2CC1)=O

Computed Properties

Exact Mass: 356.13069707g/mol
Monoisotopic Mass: 356.13069707g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 476
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 101Å²

N-(6-{4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5248-0060-2μmol	N-(6-{[4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide	1105247-70-8	2μmol	$57.0	2023-09-10
Life Chemicals	F5248-0060-5μmol	N-(6-{[4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide	1105247-70-8	5μmol	$63.0	2023-09-10
Life Chemicals	F5248-0060-10μmol	N-(6-{[4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide	1105247-70-8	10μmol	$69.0	2023-09-10
Life Chemicals	F5248-0060-20μmol	N-(6-{[4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide	1105247-70-8	20μmol	$79.0	2023-09-10
Life Chemicals	F5248-0060-1mg	N-(6-{[4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide	1105247-70-8	1mg	$54.0	2023-09-10
Life Chemicals	F5248-0060-2mg	N-(6-{[4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide	1105247-70-8	2mg	$59.0	2023-09-10
Life Chemicals	F5248-0060-3mg	N-(6-{[4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide	1105247-70-8	3mg	$63.0	2023-09-10
Life Chemicals	F5248-0060-4mg	N-(6-{[4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide	1105247-70-8	4mg	$66.0	2023-09-10
Life Chemicals	F5248-0060-5mg	N-(6-{[4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide	1105247-70-8	5mg	$69.0	2023-09-10
Life Chemicals	F5248-0060-10mg	N-(6-{[4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide	1105247-70-8	10mg	$79.0	2023-09-10